Cas no 208399-74-0 (2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane)

2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane structure
208399-74-0 structure
Product Name:2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane
CAS No:208399-74-0
MF:C11H13BrO3
MW:273.123122930527
CID:2919601
Update Time:2023-08-10

2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-4-methoxyphenyl)-1,3-dioxane
    • 1-Bromo-5-(1,3-Dioxan-2-Yl)-2-Methoxybenzene
    • 2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane
    • Inchi: 1S/C11H13BrO3/c1-13-10-4-3-8(7-9(10)12)11-14-5-2-6-15-11/h3-4,7,11H,2,5-6H2,1H3
    • InChI Key: ZDWYQSDMTFUOQK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1OCCCO1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 194
  • XLogP3: 2.4
  • Topological Polar Surface Area: 27.7
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